molecular formula C15H18ClFN2O2 B5225807 8-methyl-8-azabicyclo[3.2.1]octan-3-one O-(4-fluorobenzoyl)oxime hydrochloride

8-methyl-8-azabicyclo[3.2.1]octan-3-one O-(4-fluorobenzoyl)oxime hydrochloride

Cat. No. B5225807
M. Wt: 312.76 g/mol
InChI Key: HDXKWNSYKDPETE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

8-methyl-8-azabicyclo[3.2.1]octan-3-one O-(4-fluorobenzoyl)oxime hydrochloride is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is commonly referred to as "AZD-9164" and is a potent inhibitor of the enzyme "soluble epoxide hydrolase" (sEH).

Mechanism of Action

The mechanism of action of AZD-9164 involves the inhibition of 8-methyl-8-azabicyclo[3.2.1]octan-3-one O-(4-fluorobenzoyl)oxime hydrochloride, which is an enzyme that catalyzes the hydrolysis of EETs to their less active diols. By inhibiting 8-methyl-8-azabicyclo[3.2.1]octan-3-one O-(4-fluorobenzoyl)oxime hydrochloride, AZD-9164 increases the levels of EETs, which can exert their beneficial effects on various physiological processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of AZD-9164 have been extensively studied in preclinical studies. AZD-9164 has been shown to increase the levels of EETs in various tissues, including the heart, kidney, and liver. This increase in EETs has been associated with anti-inflammatory, vasodilatory, and cardioprotective effects. AZD-9164 has also been shown to improve endothelial function and reduce blood pressure in animal models of hypertension.

Advantages and Limitations for Lab Experiments

AZD-9164 has several advantages for lab experiments. It is a potent and selective inhibitor of 8-methyl-8-azabicyclo[3.2.1]octan-3-one O-(4-fluorobenzoyl)oxime hydrochloride, which allows for the specific modulation of EET levels. Additionally, AZD-9164 has good pharmacokinetic properties, which make it suitable for in vivo studies. However, one of the limitations of AZD-9164 is its hydrophilicity, which can limit its penetration into certain tissues.

Future Directions

There are several future directions for the study of AZD-9164. One potential application is in the treatment of hypertension, where AZD-9164 has shown promising results in preclinical studies. Another potential application is in the treatment of inflammation, where AZD-9164 has been shown to have anti-inflammatory effects. Additionally, the use of AZD-9164 in combination with other drugs could potentially enhance its therapeutic effects. Finally, further studies are needed to understand the long-term safety and efficacy of AZD-9164 in humans.
Conclusion:
In conclusion, AZD-9164 is a promising compound that has potential therapeutic applications in various diseases. The inhibition of 8-methyl-8-azabicyclo[3.2.1]octan-3-one O-(4-fluorobenzoyl)oxime hydrochloride by AZD-9164 leads to an increase in the levels of EETs, which can exert beneficial effects on various physiological processes. While there are several advantages to AZD-9164 for lab experiments, further studies are needed to fully understand its potential therapeutic applications.

Synthesis Methods

The synthesis of AZD-9164 involves the reaction of 8-methyl-8-azabicyclo[3.2.1]octan-3-one with 4-fluorobenzoyl chloride in the presence of a base. The resulting product is then treated with hydroxylamine hydrochloride to form the oxime derivative. Finally, the hydrochloride salt is obtained by treating the oxime derivative with hydrochloric acid.

Scientific Research Applications

AZD-9164 has been extensively studied for its potential therapeutic applications. The inhibition of 8-methyl-8-azabicyclo[3.2.1]octan-3-one O-(4-fluorobenzoyl)oxime hydrochloride by AZD-9164 leads to an increase in the levels of epoxyeicosatrienoic acids (EETs), which are known to have anti-inflammatory, vasodilatory, and cardioprotective effects. Therefore, AZD-9164 has been investigated as a potential treatment for various diseases such as hypertension, inflammation, and cardiovascular diseases.

properties

IUPAC Name

[(8-methyl-8-azabicyclo[3.2.1]octan-3-ylidene)amino] 4-fluorobenzoate;hydrochloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H17FN2O2.ClH/c1-18-13-6-7-14(18)9-12(8-13)17-20-15(19)10-2-4-11(16)5-3-10;/h2-5,13-14H,6-9H2,1H3;1H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HDXKWNSYKDPETE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C2CCC1CC(=NOC(=O)C3=CC=C(C=C3)F)C2.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H18ClFN2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

312.76 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.